7-isobutyl-3-methyl-8-(3-methylpiperidin-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 3-methyl-8-(3-methylpiperidin-1-yl)-7-(2-methylpropyl)purine-2,6-dione
• InChI: InChI=1S/C16H25N5O2/c1-10(2)8-21-12-13(19(4)16(23)18-14(12)22)17-15(21)20-7-5-6-11(3)9-20/h10-11H,5-9H2,1-4H3,(H,18,22,23)
• InChI Key: UMOZYVQWHLVYGO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C2=NC3=C(N2CC(C)C)C(=O)NC(=O)N3C
• Molecular Formula: C16H25N5O2
• Molecular Weight: 319.40 g/mol

Description

7-isobutyl-3-methyl-8-(3-methylpiperidin-1-yl)-1H-purine-2,6(3H,7H)-dione, also known as IBMX, is a purine derivative that has been extensively studied for its biochemical and physiological effects. It is a non-selective inhibitor of cyclic nucleotide phosphodiesterases (PDEs), which are responsible for the degradation of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP). Inhibition of PDEs by IBMX leads to an increase in intracellular levels of cAMP and cGMP, which in turn modulate a variety of cellular processes.

Scientific Research Applications

Purine Alkaloids and Their Applications

• A study isolated new purine alkaloids from the South China Sea gorgonian Subergorgia suberosa, which showed weak cytotoxicity towards human cancer cell lines (Qi, Zhang, & Huang, 2008).

Applications in Neuropharmacology

• Research into 8-aminoalkyl derivatives of purine-2,6-dione, with modifications including arylalkyl, allyl, or propynyl substituents, identified compounds with potential psychotropic activity, influencing serotonin receptors and displaying antidepressant and anxiolytic properties (Chłoń-Rzepa et al., 2013).

Chemical Properties and Reactions

• A study on purine-6,8-diones examined their ionization and methylation reactions, providing insights into the physical properties and chemical behavior of compounds in this class (Rahat, Bergmann, & Tamir, 1974).

Molecular and Structural Analysis

• Investigations into the topology of interactions in pharmaceutically relevant polymorphs of methylxanthines, including caffeine and its metabolites, provided insights into the molecular and structural aspects of these compounds (Latosinska et al., 2014).

Analgesic Properties

• New derivatives of 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl with carboxylic, ester, or amide moieties demonstrated significant analgesic and anti-inflammatory effects, suggesting potential as new classes of analgesic agents (Zygmunt et al., 2015).

Tyrosinase Inhibition

• A study on phthalimide derivatives, including isoindoline-1,3-dione derivatives, showed potential in tyrosinase inhibition, which is relevant in dermatological applications (Then et al., 2018).